Cas no 1142201-69-1 (2-Chloro-8-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline)

2-Chloro-8-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline is a heterocyclic compound featuring a quinoline core substituted with a chloro group at the 2-position, a methyl group at the 8-position, and a 5-propyl-1,2,4-oxadiazole moiety at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and agrochemical research. The oxadiazole ring enhances metabolic stability and binding affinity, while the chloro and methyl substitutions influence reactivity and lipophilicity. Its well-defined synthetic route allows for scalable production, ensuring consistent purity and yield. This compound is particularly useful in the development of bioactive molecules targeting enzyme inhibition or receptor modulation.

2-Chloro-8-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline structure

1142201-69-1 structure

Product Name:2-Chloro-8-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline

CAS No:1142201-69-1

MF:C₁₅H₁₄ClN₃O

MW:287.744162082672

MDL:MFCD12028083

CID:1083243

PubChem ID:25220448

Update Time:2025-06-08

2-Chloro-8-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline Chemical and Physical Properties

Names and Identifiers

- 3-(2-Chloro-8-methylquinolin-3-yl)-5-propyl-1,2,4-oxadiazole
- 2-Chloro-8-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline
- LS-02980
- STK505582
- 3-(2-CHLORO-8-METHYL-3-QUINOLYL)-5-PROPYL-1,2,4-OXADIAZOLE
- MFCD12028083
- ALBB-008800
- 1142201-69-1
- AKOS005171775
- DTXSID70649304
- CS-0365559
- MDL： MFCD12028083
- Inchi： 1S/C15H14ClN3O/c1-3-5-12-17-15(19-20-12)11-8-10-7-4-6-9(2)13(10)18-14(11)16/h4,6-8H,3,5H2,1-2H3
- InChI Key： RHIUKGAKBNNVNC-UHFFFAOYSA-N
- SMILES： ClC1=C(C2=NOC(CCC)=N2)C=C2C=CC=C(C)C2=N1

Computed Properties

Exact Mass: 287.0825398g/mol
Monoisotopic Mass: 287.0825398g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 330
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 51.8Å²

2-Chloro-8-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline Security Information

HazardClass：IRRITANT

2-Chloro-8-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C022870-100mg	2-Chloro-8-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline	1142201-69-1		100mg	$ 185.00	2022-06-06
TRC	C022870-250mg	2-Chloro-8-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline	1142201-69-1		250mg	$ 380.00	2022-06-06
TRC	C022870-500mg	2-Chloro-8-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline	1142201-69-1		500mg	$ 600.00	2022-06-06
Chemenu	CM261715-1g	3-(2-Chloro-8-methylquinolin-3-yl)-5-propyl-1,2,4-oxadiazole	1142201-69-1	95%	1g	$318	2021-08-18
abcr	AB407011-500 mg	2-Chloro-8-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline	1142201-69-1		500MG	€313.80	2023-01-14
abcr	AB407011-1 g	2-Chloro-8-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline	1142201-69-1		1g	€406.00	2023-04-25
abcr	AB407011-5 g	2-Chloro-8-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline	1142201-69-1		5g	€1074.00	2023-04-25
Chemenu	CM261715-1g	3-(2-Chloro-8-methylquinolin-3-yl)-5-propyl-1,2,4-oxadiazole	1142201-69-1	95%	1g	$360	2023-11-24
abcr	AB407011-500mg	2-Chloro-8-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline; .	1142201-69-1		500mg	€333.00	2025-04-22
abcr	AB407011-1g	2-Chloro-8-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline; .	1142201-69-1		1g	€397.00	2025-04-22